Cas no 125109-98-0 (3H,6H-1,4,5a,8a-Tetraazaacenaphthylen-3-one,5-[(2-methylpropyl)amino]-8-[3-(trifluoromethyl)phenyl]- (9CI))

• Product Name: 3H,6H-1,4,5a,8a-Tetraazaacenaphthylen-3-one,5-[(2-methylpropyl)amino]-8-[3-(trifluoromethyl)phenyl]- (9CI)
• CAS No: 125109-98-0
• MF: C₁₉H₁₈F₃N₅O
• MW: 389.37433385849
• CID: 205002
• PubChem ID: 9908368
• Update Time: 2025-04-19

3H,6H-1,4,5a,8a-Tetraazaacenaphthylen-3-one,5-[(2-methylpropyl)amino]-8-[3-(trifluoromethyl)phenyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H,6H-1,4,5a,8a-Tetraazaacenaphthylen-3-one,5-[(2-methylpropyl)amino]-8-[3-(trifluoromethyl)phenyl]- (9CI)
• CL 287663
• KE 748
• PMQT6LZ3NA
• UNII-PMQT6LZ3NA
• 3H,6H-1,4,5a,8a-Tetraazaacenaphthylen-3-one, 5-((2-methylpropyl)amino)-8-(3-(trifluoromethyl)phenyl)-
• PD068929
• SCHEMBL8520897
• 5-((2-Methylpropyl)amino)-8-(3-(trifluoromethyl)phenyl)-3H,6H-1,4,5a,8a-tetraazaacenaphthylene-3-one
• CHEMBL136830
• KE-748
• 125109-98-0
• UXYMNHRBNKGXKO-UHFFFAOYSA-N
• CL-287663

• Inchi： 1S/C19H18F3N5O/c1-11(2)9-23-18-25-16(28)14-10-24-27-15(6-7-26(18)17(14)27)12-4-3-5-13(8-12)19(20,21)22/h3-6,8,10-11H,7,9H2,1-2H3,(H,23,25,28)
• InChI Key： UXYMNHRBNKGXKO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CCN2C(=NC(C3C=NN1C2=3)=O)NCC(C)C)(F)F

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 389.14634470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 52.54